Cas no 10271-91-7 (2-(1,2-thiazol-3-yl)acetic acid)

• Product Name: 2-(1,2-thiazol-3-yl)acetic acid
• CAS No: 10271-91-7
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• CID: 118494
• PubChem ID: 19979750
• Update Time: 2025-04-18

2-(1,2-thiazol-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isothiazoleaceticacid
• 2-(1,2-thiazol-3-yl)acetic acid
• 2-(Isothiazol-3-yl)acetic acid
• 3-Carboxymethyl-isothiazol
• isothiazol-3-yl-acetic acid
• Isothiazol-3-ylessigsaeure
• Isothiazolyl-(3)-essigsaeure
• (1,2-Thiazol-3-yl)acetic acid
• 10271-91-7
• Z1198313566
• AKOS006309280
• EN300-1137819
• SCHEMBL9784194
• 3-Isothiazoleacetic acid
• DTXSID00601632

• Inchi： 1S/C5H5NO2S/c7-5(8)3-4-1-2-9-6-4/h1-2H,3H2,(H,7,8)
• InChI Key： OHEYDQQAGOMBJA-UHFFFAOYSA-N
• SMILES： S1C=CC(CC(=O)O)=N1

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 0.77020

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles